2-(Naphthalen-2-yl)propan-1-ol

• IUPAC Name: 2-naphthalen-2-ylpropan-1-ol
• InChI: InChI=1S/C13H14O/c1-10(9-14)12-7-6-11-4-2-3-5-13(11)8-12/h2-8,10,14H,9H2,1H3
• InChI Key: ZWXFVNCTKLTZEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)C1=CC2=CC=CC=C2C=C1
• Molecular Formula: C13H14O
• Molecular Weight: 186.25 g/mol
• CAS RN: 38964-52-2

Description

2-(Naphthalen-2-yl)propan-1-ol is a chemical compound with the molecular formula C13H14O. It is a white to off-white powder or crystals. It is also known as 2-(1-naphthyl)-2-propanol.

Molecular Structure Analysis

The molecular weight of this compound is 186.25. The InChI code is 1S/C13H14O/c1-13(2,14)12-9-5-7-10-6-3-4-8-11(10)12/h3-9,14H,1-2H3. The exact structure can be found in the referenced link.

Physical And Chemical Properties Analysis

This compound is a white to off-white powder or crystals. The molecular weight is 186.25. The InChI code is 1S/C13H14O/c1-13(2,14)12-9-5-7-10-6-3-4-8-11(10)12/h3-9,14H,1-2H3.

Scientific Research Applications

Iron-Catalyzed Annulations

A novel intramolecular annulation catalyzed by iron, an economical and environmentally benign metal, was developed for constructing naphthalen-1-ol or anthracen-1-ol skeletons. This process involves dual C-H functionalizations, demonstrating an efficient method for synthesizing complex molecular structures (Wang et al., 2009).

Photophysical Behavior Study

The photophysical behavior of probes like acrylodan and prodan, which include 1-[6-(dimethylamino)naphthalen-2-yl] derivatives, was examined in various solvents and solvent mixtures. These compounds are used in biological studies, but their properties in different environments were not fully understood. This research provides insight into how these compounds behave in different solvent conditions, aiding in their application in biological research (Cerezo et al., 2001).

Reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole

Research on the synthesis and reactivity of compounds like 2-(furan-2-yl)benzo[e][1,3]benzothiazole involved the use of naphthalen-1-amine in propan-2-ol. This work contributed to the development of new compounds and provided insights into electrophilic substitution reactions, valuable in organic and medicinal chemistry (Aleksandrov et al., 2017).

Densities and Viscosities Studies

Studies on the densities and viscosities of naphthalen-1-ol and naphthalen-2-ol in various alcohols provide crucial data for understanding these compounds' behavior in different solutions. This research is important for applications in chemical engineering and materials science (Han et al., 2012).

Potential Anticancer Drug

1-[2-(2-Methoxyphenylamino)ethylamino]-3-(naphthalene-1-yloxy)propan-2-ol (HUHS 1015) was synthesized as a potential anticancer drug. This compound induced cell death in various human cancer cell lines and effectively suppressed tumor growth in mice, showing promise for future cancer therapies (Nishizaki et al., 2014).

Solvent Extraction for Pollutant Removal

Research on solvent extraction methods using tributyl phosphate demonstrated efficient removal of naphthalene-2-ol, a biologically recalcitrant pollutant, from aqueous solutions. This work is significant in environmental science, particularly in treating dye wastewater (Shao et al., 2016).

Synthesis of Naproxen Derivatives

The synthesis of novel naproxen derivatives, including 2-(6-methoxy naphthalen-2-yl)propan-1-ones, was achieved through a Lewis acid/transition-metal-free process. This work contributes to the development of new pharmaceuticals and the exploration of efficient synthetic methods (Pal et al., 2007).

Safety and Hazards

The safety data sheet for 2-(Naphthalen-2-yl)propan-1-ol indicates that it is a hazardous substance. It has the GHS07 pictogram and the signal word “Warning”